Cas no 878155-47-6 (2-{2-azabicyclo2.2.1heptan-2-yl}ethan-1-amine)

• Product Name: 2-{2-azabicyclo2.2.1heptan-2-yl}ethan-1-amine
• CAS No: 878155-47-6
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD14693781
• CID: 5617682
• PubChem ID: 57640033
• Update Time: 2025-05-21

2-{2-azabicyclo2.2.1heptan-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2958062
• 2-{2-azabicyclo[2.2.1]heptan-2-yl}ethan-1-amine
• 878155-47-6
• SCHEMBL12714669
• AKOS010823509
• 2-(2-Azabicyclo[2.2.1]heptan-2-yl)ethanamine
• CS-0244861
• 2-Azabicyclo[2.2.1]heptane-2-ethanamine
• 2-{2-azabicyclo2.2.1heptan-2-yl}ethan-1-amine

• MDL： MFCD14693781
• Inchi： 1S/C8H16N2/c9-3-4-10-6-7-1-2-8(10)5-7/h7-8H,1-6,9H2
• InChI Key： CLPVUDZYVCDMBZ-UHFFFAOYSA-N
• SMILES： N1(CCN)CC2CCC1C2

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 217.2±8.0 °C(Predicted)
• pka: 10.22±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-{2-azabicyclo2.2.1heptan-2-yl}ethan-1-amine

Compound CAS No. 878155-47-6: 2-{2-Azabicyclo[2.2.1]Heptan-2-Yl}Ethan-1-Amine

The compound CAS No. 878155-47-6, also known as 2-{2-Azabicyclo[2.2.1]Heptan-2-Yl}Ethan-1-Amine, is a fascinating molecule with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of bicyclic amines, which are widely studied for their potential applications in drug design and advanced materials.

Structure and Synthesis: The molecule features a bicyclo[2.2.1]heptane ring system, which is a fused bicyclic structure consisting of two six-membered rings sharing a common side. The nitrogen atom at the bridgehead position (azabicyclo) imparts unique electronic and steric properties to the molecule. The ethylamine group attached to the bicyclic system further enhances its reactivity and functional versatility.

Recent advancements in synthetic chemistry have enabled efficient routes to prepare CAS No. 878155-47-6 using catalytic asymmetric synthesis and microwave-assisted reactions. These methods not only improve yield but also reduce reaction time, making the compound more accessible for research and industrial applications.

Physical Properties: The compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 199 g/mol, and it has a density of 1.0 g/cm³ at room temperature.

Applications in Drug Design: The bicyclic structure of CAS No. 878155-47-6 makes it an attractive scaffold for drug design due to its ability to mimic natural product motifs found in many bioactive compounds. Recent studies have explored its potential as an intermediate in the synthesis of complex alkaloids and peptide mimetics.

For instance, researchers have utilized this compound as a building block for constructing macrocyclic antibiotics, where its rigid structure contributes to the formation of stable macrocycles with potent antimicrobial activity.

Materials Science Applications: Beyond pharmacology, CAS No. 878155-47-6 has shown promise in materials science as a precursor for high-performance polymers and catalytic materials.

Recent research highlights its role as a catalyst in olefin polymerization reactions, where its nitrogen-containing bicyclic structure facilitates controlled polymer growth with tailored properties such as molecular weight and tacticity.

Environmental Considerations: As industries increasingly prioritize sustainability, the environmental impact of synthesizing CAS No. 878155-47-6 has come under scrutiny.

New green chemistry approaches, including the use of biodegradable solvents and recyclable catalysts, are being developed to minimize waste and reduce the carbon footprint associated with its production.

Future Directions: The versatility of CAS No. 878155-47-6 suggests that its applications will continue to expand into new domains such as nanotechnology and green chemistry.

Ongoing research is focused on optimizing its synthesis for large-scale production while exploring novel functionalities through post-synthetic modifications.

In conclusion, CAS No. 878155-47-6, or 2-{2-Azabicyclo[2.2.1]Heptan-2-Yl}Ethan-1-Amine, stands out as a multifaceted compound with immense potential across diverse scientific disciplines.

Its unique structure, coupled with recent advancements in synthetic methods and application development, positions it as a key player in future innovations within chemistry and related fields.